Cas no 6602-32-0 (2-bromopyridin-3-ol)

• Product Name: 2-bromopyridin-3-ol
• CAS No: 6602-32-0
• MF: C₅H₄BrNO
• MW: 173.995360374451
• MDL: MFCD00006220
• CID: 46872
• PubChem ID: 24847268
• Update Time: 2025-07-31

2-bromopyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-hydroxypyridine
• 2-Bromo-3-pyridinol
• 2-Bromopyridin-3-ol
• 3-PYRIDINOL, 2-BROMO-
• 2-Bromo-pyridin-3-ol
• 2-BROMO-3-HYDROXY PYRIDINE
• 3-hydroxy-2-bromopyridine
• 2-bromo-3-hydroxy-pyridine
• 9DAB85H359
• 2-Bromo-3-hydroxypyridine (2-Bromo-3-pyridinol)
• 2-Bromo3-pyridinol
• 2-Bromo-3-pyridol
• PubChem2572
• 2-Bromopyridine-3-ol
• 2-bromo-pyridine-3-ol
• KSC354Q0T
• BCP22484
• 2-bromanylpyridin-3-ol
• AC-3247
• AM20061421
• Q27272396
• DTXSID8022242
• A8925
• B1478
• EN300-53585
• AC-907/30002046
• EINECS 229-547-5
• 2-Bromo-3-pyridinol, 99%
• AKOS000321204
• FT-0611416
• YKHQFTANTNMYPP-UHFFFAOYSA-
• InChI=1/C5H4BrNO/c6-5-4(8)2-1-3-7-5/h1-3,8H
• 8N0
• 5-21-02-00086 (Beilstein Handbook Reference)
• SCHEMBL66814
• SY004806
• TS-03587
• CS-D0714
• PB28951
• BRN 0109829
• 6602-32-0
• UNII-9DAB85H359
• F2147-0555
• Q-102657
• MFCD00006220
• NS00047004
• HY-20026
• SKF 75250
• 2Bromo3hydroxypyridine
• DB-020604
• BBL013305
• DTXCID602242
• 2Bromopyridin3ol
• STK505526
• 3Pyridinol, 2bromo
• ALBB-008720
• 2-bromopyridin-3-ol

• MDL： MFCD00006220
• Inchi： 1S/C5H4BrNO/c6-5-4(8)2-1-3-7-5/h1-3,8H
• InChI Key： YKHQFTANTNMYPP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)O
• BRN： 0109829

Computed Properties

• Exact Mass: 172.94800
• Monoisotopic Mass: 172.947626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.5643 (rough estimate)
• Melting Point: 185-188 °C (lit.)
• Boiling Point: 321.7℃ at 760 mmHg
• Flash Point: 148.4℃
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
• PSA: 33.12000
• LogP: 1.54970
• Solubility: Not determined

2-bromopyridin-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：10
• RTECS：UU7705000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22
• Safety Term：S24/25